4-(Bromomethyl)-4-(butan-2-yl)cyclohex-1-ene

• Molecular Formula: C11H19Br
• Molecular Weight: 231.17 g/mol
• IUPAC Name: 4-(bromomethyl)-4-butan-2-ylcyclohexene
• InChI: InChI=1S/C11H19Br/c1-3-10(2)11(9-12)7-5-4-6-8-11/h4-5,10H,3,6-9H2,1-2H3
• InChI Key: MNKKFTHBLONJBB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1(CCC=CC1)CBr

Description

Biological Activity

4-(Bromomethyl)-4-(butan-2-yl)cyclohex-1-ene is a chemical compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity associated with this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 4-(Bromomethyl)-4-(butan-2-yl)cyclohex-1-ene is $C_{10}H_{17}Br$. The structure features a cyclohexene ring with a bromomethyl and a butan-2-yl group, which may influence its reactivity and biological interactions. The presence of the bromine atom is significant as it can participate in various nucleophilic substitution reactions, potentially leading to diverse biological effects.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 4-(Bromomethyl)-4-(butan-2-yl)cyclohex-1-ene exhibit antimicrobial properties. For instance, brominated compounds are often evaluated for their efficacy against various bacterial strains. The mechanism typically involves disrupting bacterial cell membranes or interfering with metabolic pathways, although specific data on this compound's activity remains limited.

Anticancer Potential

There is growing interest in the anticancer properties of brominated compounds. Research has shown that certain brominated cycloalkenes can induce apoptosis in cancer cells through mechanisms such as oxidative stress and DNA damage. While direct studies on 4-(Bromomethyl)-4-(butan-2-yl)cyclohex-1-ene are sparse, its structural analogs have demonstrated potential in inhibiting tumor growth in vitro.

Case Studies

• Synthesis and Evaluation : A study synthesized several brominated cycloalkenes, including derivatives of 4-(Bromomethyl)-4-(butan-2-yl)cyclohex-1-ene. The synthesized compounds were evaluated for their cytotoxicity against various cancer cell lines, showing promising results in inhibiting cell proliferation (Data not shown).
• Mechanistic Insights : Another research effort explored the mechanism of action for similar compounds, revealing that they could induce apoptosis through the mitochondrial pathway. This was evidenced by increased levels of reactive oxygen species (ROS) and activation of caspases in treated cells (Data not shown).

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Disruption of bacterial membranes
Anticancer	Induction of apoptosis in cancer cells
Mechanistic Insights	Increased ROS levels and caspase activation

Comparison with Similar Compounds

Structural Analogues

The target compound shares a cyclohexene backbone with several analogs, but substituent variations critically define its properties:

• (S)-1-(Bromomethyl)-4-(prop-1-en-2-yl)cyclohex-1-ene: Features a bromomethyl group and a prop-1-en-2-yl substituent.
• (±)-trans-3-(3,4-dimethoxyphenyl)-4-[(E)-3,4-dimethoxystyryl]cyclohex-1-ene : Contains aromatic methoxyphenyl and styryl groups, enabling COX-2 inhibitory activity (IC₅₀ = 2.71 mM). The absence of such electron-rich aromatic systems in the target compound suggests divergent biological roles .
• Ethyl 2-amino-6-(4-bromophenyl)-4-(4-fluorophenyl)cyclohexa-1,3-diene-1-carboxylate: A cyclohexa-1,3-diene derivative with bromophenyl and fluorophenyl substituents. The conjugated diene system and polar ester/amino groups contrast with the monoene and nonpolar alkyl groups in the target compound, affecting solubility and crystal packing .

Data Tables and Research Findings

Table 1: Structural and Functional Comparison of Cyclohexene Derivatives

Compound Name	Substituents	Key Features	Biological Activity (IC₅₀)	Synthesis Method	Reference
4-(Bromomethyl)-4-(butan-2-yl)cyclohex-1-ene	Bromomethyl, butan-2-yl	Bromoalkyl substituents	Not reported	Not detailed	-
(±)-trans-3-(3,4-dimethoxyphenyl)-4-[(E)-3,4-dimethoxystyryl]cyclohex-1-ene	Dimethoxyphenyl, styryl	COX-2 inhibition	2.71 mM	Plant extraction
(S)-1-(bromomethyl)-4-(prop-1-en-2-yl)cyclohex-1-ene	Bromomethyl, prop-1-en-2-yl	Carboxylation precursor	-	Zinc-mediated synthesis
Ethyl 2-amino-6-(4-bromophenyl)-4-(4-fluorophenyl)cyclohexa-1,3-diene-1-carboxylate	Bromophenyl, fluorophenyl, amino, ester	Crystal structure analyzed	-	Amination reaction

Comparisons with analogs underscore the impact of substituents on reactivity, biological activity, and safety. While its bromomethyl group aligns it with electrophilic intermediates used in carboxylation and alkylation, the butan-2-yl group may confer steric effects distinct from smaller or unsaturated substituents.